Cas no 89283-80-7 (3-Nitrothiophene-2-carboxylic acid)

• Product Name: 3-Nitrothiophene-2-carboxylic acid
• CAS No: 89283-80-7
• MF: C₅H₃NO₄S
• MW: 173.146620035172
• CID: 1036417
• PubChem ID: 1201497
• Update Time: 2025-07-31

3-Nitrothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitrothiophene-2-carboxylic acid
• SCHEMBL1847303
• nitrothiophenecarboxylic
• EN300-40136
• DTXSID00360914
• FT-0701403
• AKOS016000955
• E87756
• 89283-80-7
• 3-nitrothiophene-2-carboxylicAcid
• DB-083109

• MDL： MFCD04037320
• Inchi： 1S/C5H3NO4S/c7-5(8)4-3(6(9)10)1-2-11-4/h1-2H,(H,7,8)
• InChI Key： LTFGKKLLQUAPGE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.978
• Monoisotopic Mass: 172.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes